2-({4-[6-(morpholin-4-ylcarbonyl)pyrazin-2-yl]-1H-pyrrolo[2,3-b]pyridin-6-yl}amino)ethanol

• IUPAC Name: [6-[6-(2-hydroxyethylamino)-1H-pyrrolo[2,3-b]pyridin-4-yl]pyrazin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C18H20N6O3/c25-6-3-20-16-9-13(12-1-2-21-17(12)23-16)14-10-19-11-15(22-14)18(26)24-4-7-27-8-5-24/h1-2,9-11,25H,3-8H2,(H2,20,21,23)
• InChI Key: KUOJMKNUQGZNMS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=NC(=CN=C2)C3=CC(=NC4=C3C=CN4)NCCO
• Molecular Formula: C18H20N6O3
• Molecular Weight: 368.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a morpholine ring, which is a common feature in many pharmaceuticals, a pyrazine ring, which is a heterocyclic aromatic ring, and a pyrrolopyridine ring, which is a fused ring system.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The morpholine ring provides a polar, hydrophilic character to the molecule, while the aromatic rings contribute to its rigidity and planarity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the morpholine ring would likely make it soluble in water, while the aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Morpholine rings are often used in drugs because they can bind to a variety of biological targets.

Future Directions

The future research directions would depend on the potential applications of this compound. If it shows promising biological activity, it could be further optimized and studied as a potential drug.